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The Brewer-Dobson Circulation: The Engine of
Ozone Transport

The global distribution of stratospheric ozone is fundamentally controlled by a slow, large-scale
atmospheric circulation known as the Brewer-Dobson circulation (BDC).[1] This circulation
explains the apparent paradox that the region of maximum ozone production (the tropics) is not
the region of maximum ozone concentration.[2] The BDC is not a simple direct flow but a
residual circulation driven by the breaking of planetary-scale atmospheric waves (specifically
Rossby waves) in the stratosphere.[3]

The process can be broken down into three primary stages:

» Tropical Upwelling: Air from the troposphere rises into the tropical stratosphere. This is
where most of the Earth's stratospheric ozone is produced through the photolysis of
molecular oxygen (0Oz2) by solar ultraviolet radiation.[1]

o Poleward Transport: Once in the stratosphere, this ozone-rich air is slowly transported
towards the poles in both hemispheres.[2][3] This poleward movement is most effective
during the winter season of each hemisphere.

e Mid- and High-Latitude Downwelling: As the air reaches the middle and polar latitudes, it
cools and descends into the lower stratosphere, where it accumulates.[1] This sinking motion
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effectively traps ozone in the lower stratosphere of the higher latitudes, leading to the
highest total column ozone values being observed in these regions.[4]

This entire circulation has a transport time of several years for air to move from the tropical
tropopause to the polar lower stratosphere.[5] Recent observations have confirmed that the
Brewer-Dobson circulation has been accelerating at a rate of approximately 2.0% per decade,
a phenomenon likely linked to climate change.[3]
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Figure 1: The Brewer-Dobson Circulation
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Figure 1: The Brewer-Dobson Circulation

Global Distribution of Stratospheric Ozone

The result of the Brewer-Dobson circulation is a distinct and predictable pattern of ozone
distribution that varies with latitude and season. Total column ozone is typically reported in
Dobson Units (DU), where a global average is about 300 DU.[4]
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« Latitudinal Distribution: Total ozone is generally lowest in the tropics and increases towards
the poles. The highest values are found in the mid-to-high latitudes.[4] This is a direct
consequence of the BDC transporting ozone away from its tropical source region to higher
latitudes.[1][2]

o Seasonal Distribution: The poleward transport of ozone is strongest during the winter and
early spring of each hemisphere, leading to maximum total ozone values during the spring.
[4] For instance, the Northern Hemisphere experiences its ozone maximum around March,
poleward of 45°N.[4] A significant exception to this pattern is the Antarctic ozone hole, a
phenomenon of severe ozone depletion that occurs during the Southern Hemisphere's

spring.[4]

Experimental Methodologies for Ozone
Measurement

The quantification of atmospheric ozone relies on a suite of sophisticated in-situ and remote
sensing techniques. These methods leverage ozone's unique chemical and optical properties,
particularly its strong absorption of ultraviolet (UV) radiation.

Remote Sensing Techniques

Remote measurements detect ozone from a significant distance, often by analyzing the
absorption of solar radiation as it passes through the atmosphere.

3.1.1 Dobson Spectrophotometer

The Dobson spectrophotometer, developed in the 1920s, is the foundational instrument for
ground-based total ozone monitoring.

e Principle: The instrument measures the differential absorption of sunlight at two UV
wavelengths—one that is strongly absorbed by ozone and one that is weakly absorbed.[6]
By comparing the relative intensities of these wavelength pairs (e.g., 305.5 nm vs. 325.0
nm), the total amount of ozone in the atmospheric column directly above the instrument can
be calculated.[2]

¢ Protocol:
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o The instrument is aimed at the sun (direct sun observation) or a patch of zenith sky.
o A specific wavelength pair is selected (e.g., ‘A’ or 'D' pair).

o Arotating sector wheel alternately directs light from each wavelength through a slit to a
photomultiplier tube.

o An optical wedge is manually or automatically adjusted to equalize the measured intensity
of the two wavelengths.

o The position of the wedge provides a value (the R-dial reading) that is proportional to the
intensity ratio.

o This value, along with the solar zenith angle, is used in established equations based on
the Beer-Lambert law to derive the total column ozone in Dobson Units.

3.1.2 Satellite-Based Instruments

Satellites provide a global perspective on ozone distribution. Instruments like the Total Ozone
Mapping Spectrometer (TOMS), the Ozone Monitoring Instrument (OMI), and the Stratospheric
Aerosol and Gas Experiment (SAGE) have been pivotal.

e Principle: Most satellite instruments operate on one of two principles:

o Backscatter Ultraviolet (BUV): Instruments like TOMS and OMI measure the amount of
solar UV radiation that is scattered by the Earth's atmosphere back into space.[7] Since
ozone absorbs specific UV wavelengths, the "missing" radiation in the backscattered
signal corresponds to the amount of ozone present.

o Solar Occultation: Instruments like SAGE measure the absorption of direct sunlight as the
sun rises or sets from the satellite's perspective.[7] This limb-viewing technique allows for
the derivation of high-resolution vertical profiles of ozone.

e Protocol (Generic BUV):

o The satellite orbits the Earth, with the instrument continuously scanning the swath beneath
it.
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o The instrument's spectrometer measures the intensity of backscattered UV radiation at
various wavelengths.

o Onboard or ground-based algorithms compare the measured radiances to the known
incoming solar irradiance at the top of the atmosphere.

o By analyzing the degree of absorption at ozone-sensitive wavelengths, the total ozone
column is calculated for each scanned location, building a daily global map.

In-Situ Measurement Techniques

In-situ techniques require the instrument to be in direct contact with the air being sampled.
3.2.1 Ozonesonde

Ozonesondes are lightweight, balloon-borne instruments that provide high-resolution vertical
profiles of ozone concentration.

e Principle: The most common type is the Electrochemical Concentration Cell (ECC)
ozonesonde. It consists of two half-cells containing potassium iodide (KI) solutions of
different concentrations.[8] Air is pumped through the cathode cell, where ozone reacts with
the Kl solution, causing an electrical current to flow between the cells. The magnitude of this
current is directly proportional to the mass flow rate of ozone into the cell.

e Protocol: The process involves pre-flight conditioning and the launch itself.
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1. Pre-Flight Prep
(3-7 Days Prior)

'

2. Day-of-Flight Prep
(Solution Change, Calibration)

3. Instrument Assembly
(Sonde + Radiosonde)

4. Balloon Launch

5. Ascent & Data Telemetry
(Ozone, P, T, H)

6. Ground Station Reception

7. Data Processing & Analysis

Figure 2: Ozonesonde Experimental Workflow
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Figure 2: Ozonesonde Experimental Workflow

Quantitative Data Summary

The following tables summarize key quantitative data regarding stratospheric ozone
distribution and the performance of common measurement techniques.
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Table 1: Representative Stratospheric Ozone Concentrations by Latitude and Altitude

. Mid-Latitude Polar (High
Tropical (20°S-

. (35°N-60°N) Latitude)
Altitude (km) Pressure (hPa) 20°N) Ozone
Ozone VMR Ozone VMR
VMR (ppmv)
(ppmv) (ppmv)
40 ~3 85-95 6.0-7.0 4.0-5.0
35 ~6 9.0-10.0 7.0-8.0 5.0-6.0
30 ~12 7.0-8.0 65-75 55-6.5
25 ~25 4.0-5.0 5.0-6.0 5.0-6.0
20 ~55 1.0-20 3.0-45 3.5-5.0
15 ~120 <05 05-15 1.0-20

Note: Values are approximate and represent annual averages. VMR is Volume Mixing Ratio in
parts per million by volume. Data synthesized from multiple atmospheric profile studies.

Table 2: Comparison of Key Ozone Measurement Techniques
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [atmospheric transport and distribution of stratospheric
ozone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167849#atmospheric-transport-and-distribution-of-
stratospheric-ozone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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